methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate

• IUPAC Name: methyl 4-[[3-(4-nitrophenoxy)phenoxy]methyl]benzoate
• InChI: InChI=1S/C21H17NO6/c1-26-21(23)16-7-5-15(6-8-16)14-27-19-3-2-4-20(13-19)28-18-11-9-17(10-12-18)22(24)25/h2-13H,14H2,1H3
• InChI Key: DVQNDPREVRXRGI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H17NO6
• Molecular Weight: 379.4 g/mol

Description

Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in various biological processes, such as cell division and DNA replication.
Biochemical and Physiological Effects:
Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as the growth of various insects, fungi, and weeds. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate in lab experiments is its potential as a potent inhibitor of enzymes involved in various biological processes. However, one of the limitations is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for the study of Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate. One direction is the study of its potential use as an insecticide, fungicide, and herbicide. Another direction is the study of its potential use in cancer treatment. Additionally, further research is needed to understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate is a synthetic compound that has potential applications in various fields of scientific research. It has been studied for its potential use as an insecticide, fungicide, and herbicide, as well as its potential use in cancer treatment. Its mechanism of action is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in various biological processes. Further research is needed to fully understand the potential of this compound and its limitations.

Scientific Research Applications

Methyl 4-{[3-(4-nitrophenoxy)phenoxy]methyl}benzoate has potential applications in various fields of scientific research. It has been studied for its potential use as an insecticide, fungicide, and herbicide. It has also been studied for its potential use in cancer treatment, as it has shown promising results in inhibiting the growth of cancer cells.